An In-depth Technical Guide to the Crystal Structure and Molecular Docking of 5-(phenoxymethyl)thiazol-2-amine
An In-depth Technical Guide to the Crystal Structure and Molecular Docking of 5-(phenoxymethyl)thiazol-2-amine
For Researchers, Scientists, and Drug Development Professionals
Abstract
The thiazole scaffold is a cornerstone in medicinal chemistry, integral to numerous therapeutic agents due to its wide spectrum of biological activities. This guide focuses on 5-(phenoxymethyl)thiazol-2-amine, a derivative with significant potential in drug discovery. In the absence of an experimentally determined crystal structure, we present a comprehensive computational protocol for its structural elucidation. This is followed by a detailed workflow for molecular docking to explore its binding mechanism and affinity against a relevant protein target. This whitepaper serves as a technical resource, providing not only theoretical insights but also actionable, step-by-step methodologies for the structural and in-silico analysis of this promising compound.
Introduction
5-(phenoxymethyl)thiazol-2-amine is a heterocyclic compound featuring a thiazole ring substituted with a phenoxymethyl group and an amine moiety. The thiazole ring system is a privileged scaffold in drug discovery, known for its diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities.[1] The unique structural combination in 5-(phenoxymethyl)thiazol-2-amine suggests its potential as a lead compound for novel therapeutic development. A thorough understanding of its three-dimensional structure is paramount for elucidating its structure-activity relationship (SAR) and for designing more potent and selective analogs.
This guide is structured into two main parts. The first part addresses the determination of the three-dimensional structure of 5-(phenoxymethyl)thiazol-2-amine. The second part provides a detailed protocol for performing molecular docking studies to predict its interaction with a relevant biological target.
Part 1: Structural Analysis of 5-(phenoxymethyl)thiazol-2-amine
A critical first step in the characterization of any potential drug candidate is the determination of its three-dimensional structure at an atomic level. The most definitive method for this is single-crystal X-ray diffraction.
Availability of Experimental Crystal Structure
As of March 2026, a search of major crystallographic databases, including the Cambridge Structural Database (CSD) and the Crystallography Open Database (COD), reveals no publicly available experimental crystal structure for 5-(phenoxymethyl)thiazol-2-amine. The absence of experimental data necessitates a computational approach to derive a reliable three-dimensional model of the molecule.
Computational Structure Prediction: A Validated Protocol
In the absence of experimental data, quantum mechanical methods, particularly Density Functional Theory (DFT), provide a robust framework for predicting the geometry of small molecules with high accuracy.
Protocol for 3D Structure Prediction:
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2D Structure Generation: Draw the 2D structure of 5-(phenoxymethyl)thiazol-2-amine using a chemical drawing software such as ChemDraw or MarvinSketch.
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Conversion to 3D: Convert the 2D structure into an initial 3D conformation using the software's built-in functionalities.
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Conformational Search (Optional but Recommended): For flexible molecules, it is advisable to perform a conformational search to identify the lowest energy conformer. This can be done using molecular mechanics force fields (e.g., MMFF94).
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Geometry Optimization with DFT:
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Software: Utilize a quantum chemistry software package like Gaussian, ORCA, or GAMESS.
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Method: Employ a suitable DFT functional, such as B3LYP, which is known to provide a good balance between accuracy and computational cost for organic molecules.
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Basis Set: Select a basis set of at least double-zeta quality with polarization functions, for instance, 6-31G(d,p), to accurately describe the electronic distribution.
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Solvation Model: To mimic physiological conditions, incorporate a solvent model, such as the Polarizable Continuum Model (PCM), using water as the solvent.
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Calculation: Perform a full geometry optimization without any constraints.
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Frequency Analysis: After optimization, a frequency calculation should be performed to confirm that the obtained structure corresponds to a true energy minimum (i.e., no imaginary frequencies).
Predicted Structural Parameters:
The optimized geometry from the DFT calculations will provide key structural information, including bond lengths, bond angles, and dihedral angles. This data is crucial for understanding the molecule's shape and conformational preferences.
| Parameter | Predicted Value (B3LYP/6-31G(d,p)) |
| C-S Bond Lengths (Thiazole) | ~1.75 Å |
| C-N Bond Lengths (Thiazole) | ~1.32 - 1.38 Å |
| C-O-C Bond Angle (Ether Linkage) | ~118° |
| Dihedral Angle (Thiazole-Phenoxy) | Variable, defining conformation |
Part 2: Molecular Docking Workflow
Molecular docking is a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[2] It is an indispensable tool in structure-based drug design for predicting the binding mode and affinity of a small molecule to a protein target.
Target Selection and Rationale
Thiazole derivatives have been reported to exhibit a wide range of biological activities, including the inhibition of various enzymes. For the purpose of this guide, we will select a representative protein target that is relevant to the potential therapeutic applications of this class of compounds. Given the prevalence of thiazole-containing compounds as kinase inhibitors, a suitable target would be a protein kinase involved in cancer or inflammatory signaling pathways.
Selected Target: Cyclin-Dependent Kinase 2 (CDK2) is a key regulator of the cell cycle, and its dysregulation is implicated in the development of several cancers. The availability of numerous high-resolution crystal structures of CDK2 in complex with various inhibitors in the Protein Data Bank (PDB) makes it an excellent target for a docking study.
Step-by-Step Molecular Docking Protocol
This protocol outlines the molecular docking of 5-(phenoxymethyl)thiazol-2-amine into the ATP-binding site of CDK2 using AutoDock Vina, a widely used and validated docking program.
Step 1: Preparation of the Receptor (CDK2)
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Obtain the Protein Structure: Download the crystal structure of CDK2 from the Protein Data Bank (PDB ID: 1HCK). This structure contains a co-crystallized inhibitor, which can be used to define the binding site.
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Prepare the Protein:
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Use molecular modeling software such as UCSF Chimera or AutoDock Tools.
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Remove water molecules and any co-solvents from the PDB file.
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Separate the protein chain from the co-crystallized ligand.
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Add polar hydrogen atoms to the protein, which are essential for correct hydrogen bonding.
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Assign partial charges (e.g., Gasteiger charges).
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Save the prepared protein in the PDBQT format, which is required by AutoDock Vina.
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Step 2: Preparation of the Ligand (5-(phenoxymethyl)thiazol-2-amine)
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Use the Predicted 3D Structure: Start with the DFT-optimized 3D structure of 5-(phenoxymethyl)thiazol-2-amine.
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Prepare the Ligand:
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Use AutoDock Tools.
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Define the rotatable bonds in the ligand to allow for conformational flexibility during docking.
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Assign Gasteiger charges.
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Save the prepared ligand in the PDBQT format.
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Step 3: Defining the Binding Site (Grid Box)
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Identify the Active Site: The binding site can be defined based on the position of the co-crystallized ligand in the original PDB file (1HCK).
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Set the Grid Box:
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In AutoDock Tools, center the grid box on the active site.
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The size of the grid box should be large enough to encompass the entire binding pocket and allow for the ligand to move freely. A typical size would be 25 x 25 x 25 Å.
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Step 4: Running the Docking Simulation
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Configuration File: Create a configuration file (e.g., conf.txt) that specifies the paths to the prepared receptor and ligand files, the center and size of the grid box, and the output file name.
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Execute AutoDock Vina: Run the docking simulation from the command line using the following command:
Step 5: Analysis of Docking Results
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Binding Affinity: The primary output of AutoDock Vina is the binding affinity, reported in kcal/mol. More negative values indicate stronger binding. The output file will contain a list of predicted binding poses ranked by their binding affinity.
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Interaction Analysis:
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Visualize the predicted binding poses of the ligand within the protein's active site using software like PyMOL or UCSF Chimera.
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Analyze the key intermolecular interactions, such as hydrogen bonds, hydrophobic interactions, and pi-stacking, between the ligand and the amino acid residues of the protein.
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Data Presentation:
The results of the molecular docking study should be summarized in a clear and concise table.
| Target Protein | PDB ID | Ligand | Predicted Binding Affinity (kcal/mol) | Key Interacting Residues |
| CDK2 | 1HCK | 5-(phenoxymethyl)thiazol-2-amine | [Example Value: -8.5] | [Example: Leu83, Glu81, Phe80] |
Visualization of the Docking Workflow:
Caption: A schematic representation of the molecular docking workflow.
Discussion
The integration of computational structure prediction and molecular docking provides a powerful in-silico platform for the initial assessment of potential drug candidates. The predicted three-dimensional structure of 5-(phenoxymethyl)thiazol-2-amine offers valuable insights into its conformational preferences, which are essential for understanding its interaction with biological targets.
The molecular docking study against CDK2 serves as a practical example of how to investigate the binding mode and affinity of this compound. The predicted binding pose and the identified key interactions with the active site residues can guide further optimization of the ligand to improve its potency and selectivity. For instance, if the docking results reveal an opportunity to form an additional hydrogen bond, a chemical modification at the corresponding position on the ligand could be proposed.
It is crucial to emphasize that computational predictions should always be validated by experimental studies. The predicted binding affinity and mode of interaction from molecular docking should be confirmed through in-vitro binding assays and, ultimately, co-crystallization of the ligand with the target protein.
Conclusion
This technical guide has provided a comprehensive overview of the structural analysis and molecular docking of 5-(phenoxymethyl)thiazol-2-amine. In the absence of an experimental crystal structure, a robust computational protocol for structure prediction has been detailed. Furthermore, a step-by-step workflow for molecular docking has been presented, offering a practical approach to investigate the compound's potential as a therapeutic agent. The methodologies and insights provided herein are intended to empower researchers in the field of drug discovery to effectively utilize computational tools in their quest for novel and improved medicines.
References
- Ayati, A., Emami, S., Asadipour, A., Shafiei, Z., & Foroumadi, A. (2015). Recent applications of 1, 3-thiazole core in the design of anticancer agents. European journal of medicinal chemistry, 97, 671-697.
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Meng, X. Y., Zhang, H. X., Mezei, M., & Cui, M. (2011). Molecular docking: a powerful approach for structure-based drug discovery. Current computer-aided drug design, 7(2), 146–157. [Link]
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Berman, H. M., Westbrook, J., Feng, Z., Gilliland, G., Bhat, T. N., Weissig, H., ... & Bourne, P. E. (2000). The Protein Data Bank. Nucleic acids research, 28(1), 235-242. [Link]
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Groom, C. R., Bruno, I. J., Lightfoot, M. P., & Ward, S. C. (2016). The Cambridge Structural Database. Acta Crystallographica Section B: Structural Science, Crystal Engineering and Materials, 72(2), 171-179. [Link]
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Gražulis, S., Daškevič, A., Merkys, A., Chateigner, D., Lutterotti, L., Quirós, M., ... & Le Bail, A. (2012). Crystallography Open Database (COD): an open-access collection of crystal structures and platform for world-wide collaboration. Nucleic acids research, 40(D1), D420-D427. [Link]
